Cas no 887344-25-4 (3-Pyridin-3-ylmorpholine)

3-Pyridin-3-ylmorpholine is a heterocyclic compound featuring a pyridine ring linked to a morpholine moiety, offering versatile utility in pharmaceutical and chemical synthesis. Its dual functionality as both a basic nitrogen donor and a flexible scaffold makes it valuable for constructing complex molecular architectures, particularly in drug discovery. The compound's stability and solubility in common organic solvents enhance its applicability in coupling reactions and as an intermediate for bioactive molecules. Its structural features also facilitate interactions with biological targets, making it a useful building block for developing kinase inhibitors and other therapeutic agents. High purity grades ensure consistent performance in research and industrial applications.
3-Pyridin-3-ylmorpholine structure
3-Pyridin-3-ylmorpholine structure
Product Name:3-Pyridin-3-ylmorpholine
CAS No:887344-25-4
MF:C9H12N2O
MW:164.204381942749
MDL:MFCD04113629
CID:1004622
PubChem ID:3714163
Update Time:2025-06-12

3-Pyridin-3-ylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyridin-3-yl)morpholine
    • 3-PYRIDIN-3-YL MORPHOLINE
    • 3-(3-pyridinyl)Morpholine
    • 3-(3-Pyridinyl)-morpholine
    • 3-(Morpholin-3-yl)pyridine
    • 3FMA-P03-0
    • 3-pyridin-3-ylmorpholine
    • 3-pyridin-3-yl-morpholine
    • Morpholine, 3-(3-pyridinyl)-
    • 3-(3-Pyridyl)morpholine
    • 5241AH
    • AR1469
    • WT82577
    • FCH1118476
    • OR12858
    • 3-Pyridin-3-yl morpholine, AldrichCPR
    • AX8251788
    • AKOS016014834
    • SB46206
    • 887344-25-4
    • SB39615
    • SB45865
    • A923143
    • AS-45128
    • DTXSID20395400
    • CS-0146197
    • SCHEMBL137900
    • MFCD04113629
    • DB-293581
    • 3-Pyridin-3-ylmorpholine
    • MDL: MFCD04113629
    • Inchi: 1S/C9H12N2O/c1-2-8(6-10-3-1)9-7-12-5-4-11-9/h1-3,6,9,11H,4-5,7H2
    • InChI Key: RNOJNTZCFOIEMH-UHFFFAOYSA-N
    • SMILES: O1CCNC(C2C=NC=CC=2)C1

Computed Properties

  • Exact Mass: 164.09500
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2
  • XLogP3: -0.1

Experimental Properties

  • Color/Form: Solid
  • PSA: 34.15000
  • LogP: 1.07130

3-Pyridin-3-ylmorpholine Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazard Category Code: 24
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • Storage Condition:2-8 °C

3-Pyridin-3-ylmorpholine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Pyridin-3-ylmorpholine Pricemore >>

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Additional information on 3-Pyridin-3-ylmorpholine

Comprehensive Overview of 3-Pyridin-3-ylmorpholine (CAS No. 887344-25-4): Properties, Applications, and Industry Insights

3-Pyridin-3-ylmorpholine (CAS No. 887344-25-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. As a derivative combining pyridine and morpholine rings, this compound exhibits versatile reactivity, making it valuable for drug discovery, agrochemical development, and material science. Its molecular formula, C9H12N2O, and precise synthesis routes have been extensively studied to meet the growing demand for high-purity intermediates in modern chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-Pyridin-3-ylmorpholine. Researchers frequently search for "887344-25-4 solubility," "pyridine-morpholine hybrid applications," or "safe handling of nitrogen heterocycles," reflecting the compound's relevance across disciplines. The dual functionality of its aromatic pyridine moiety and the flexible morpholine ring enables diverse interactions in catalytic systems and biological targets, aligning with current focuses on fragment-based drug design and sustainable synthesis.

From a synthetic perspective, 887344-25-4 serves as a key intermediate for constructing more complex molecules. Its hydrogen-bond acceptor sites and moderate lipophilicity (predicted LogP ~1.2) make it particularly useful in optimizing drug candidates' pharmacokinetic properties. Industry reports highlight its utility in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing prevalent search queries about "heterocycles in cancer research" and "small molecule therapeutics."

Quality control standards for 3-Pyridin-3-ylmorpholine emphasize HPLC purity ≥98%, with stringent limits on residual solvents—a critical consideration given increasing regulatory scrutiny on pharmaceutical impurities. Analytical methods like LC-MS and NMR spectroscopy are routinely employed for characterization, topics frequently searched alongside "CAS 887344-25-4 analysis." The compound's stability under inert atmospheres and recommended storage at 2-8°C reflect best practices for preserving sensitive nitrogen-containing compounds.

Emerging applications in catalysis and material science further expand the compound's utility. Its ability to coordinate with transition metals has sparked interest in designing novel ligand systems, while its electron-rich structure shows promise in organic electronic materials. These developments respond to trending searches about "functional heterocycles for OLEDs" and "non-toxic catalysts," positioning 887344-25-4 as a multifaceted building block in cutting-edge technologies.

Environmental and safety assessments of 3-Pyridin-3-ylmorpholine indicate proper handling with PPE is sufficient for laboratory use, though comprehensive SDS documentation should always be consulted—a point emphasized in frequent queries about "morpholine derivative safety." The compound's biodegradability profile and absence of persistent bioaccumulative traits align with the pharmaceutical industry's shift toward green chemistry principles, another hot topic in related literature searches.

Market analyses project steady growth for pyridine-morpholine hybrids, driven by their expanding role in precision medicine and crop protection formulations. Patent landscapes reveal increasing filings incorporating 887344-25-4 derivatives, particularly in areas addressing "drug-resistant infections" and "neurodegenerative diseases"—topics dominating recent scientific discourse. This trend underscores the compound's strategic importance in addressing global health challenges through innovative chemistry.

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